Cas no 187795-41-1 (3-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine
• CAS No: 187795-41-1
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 3837589
• PubChem ID: 50989666
• Update Time: 2025-04-22

3-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-cyclopropyl-1-(2-pyrimidinyl)-
• 3-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine
• 5-cyclopropyl-2-(pyrimidin-2-yl)pyrazol-3-amine
• EN300-70680
• MHA79541
• 886-070-0
• G20917
• AKOS023166302
• TQR1032
• 5-cyclopropyl-2-pyrimidin-2-ylpyrazol-3-amine
• CS-0258637
• 187795-41-1

• Inchi： 1S/C10H11N5/c11-9-6-8(7-2-3-7)14-15(9)10-12-4-1-5-13-10/h1,4-7H,2-3,11H2
• InChI Key： QEFUJLAPDLLHOA-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C(N)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 201.10144537Da
• Monoisotopic Mass: 201.10144537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 144-146 °C
• Boiling Point: 484.0±47.0 °C at 760 mmHg
• Flash Point: 246.5±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-cyclopropyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)